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Compound of Interest

Compound Name: Dichlorotriphenylphosphorane

Cat. No.: B105816 Get Quote

This document provides critical safety and logistical information for researchers, scientists, and

drug development professionals working with Dichlorotriphenylphosphorane. Adherence to

these guidelines is essential for ensuring personal safety and proper experimental conduct.

Dichlorotriphenylphosphorane is a flammable solid that is highly sensitive to moisture and

can cause severe skin burns and eye damage.[1][2][3][4] Proper handling and disposal are

crucial to mitigate these risks.

Personal Protective Equipment (PPE)
The following table summarizes the required personal protective equipment when handling

Dichlorotriphenylphosphorane. This equipment should be worn at all times in the laboratory

when this chemical is in use.
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Body Part Required PPE
Specifications and
Standards

Eyes/Face
Tightly fitting safety goggles

with side-shields

Must conform to EN 166 (EU)

or NIOSH (US) standards.[1] A

face shield is also required

when there is a risk of

explosion or significant

splashing.[5]

Skin
Chemical-resistant and

fire/flame-retardant lab coat

Should be worn over cotton

clothing and fully buttoned.[5]

Chemical impermeable gloves

Gloves must be inspected

before each use. Consult the

manufacturer's guidelines for

specific material compatibility.

[1][5]

Respiratory Full-face respirator

Required if exposure limits are

exceeded or if irritation or other

symptoms are experienced.[1]

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator.[6]

Footwear Closed-toe, closed-heel shoes
Shoes should be made of a

non-porous material.

Handling and Storage Protocols
Proper handling and storage are critical to prevent accidents and maintain the integrity of the

chemical.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.echemi.com/sds/dichlorotriphenylphosphorane-pid_Seven16476.html
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://www.echemi.com/sds/dichlorotriphenylphosphorane-pid_Seven16476.html
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://www.echemi.com/sds/dichlorotriphenylphosphorane-pid_Seven16476.html
https://www.fishersci.com/store/msds?partNumber=AC140420250&productDescription=TRIPHENYLPHOSPHINE%2C+99%25+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b105816?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Procedure Key Steps and Precautions

Handling

- Work in a well-ventilated area, preferably

under a chemical fume hood.[7] - Avoid the

formation of dust and aerosols.[1] - Avoid

contact with skin and eyes.[1] - Use non-

sparking tools and explosion-proof equipment.

[1] - Ground and bond containers and receiving

equipment to prevent static discharge.[1] - Keep

away from heat, sparks, open flames, and other

ignition sources.[1]

Storage

- Store in a tightly closed container in a dry, well-

ventilated place.[7] - The product is moisture-

sensitive and should be stored under anhydrous

conditions.[4] - Recommended storage

temperature is between 2-8°C.[3] - Store in a

locked-up and secure area.[1]

Emergency Procedures
In the event of an emergency, follow these procedures immediately.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.sigmaaldrich.cn/CN/en/sds/sial/t84409
https://www.echemi.com/sds/dichlorotriphenylphosphorane-pid_Seven16476.html
https://www.echemi.com/sds/dichlorotriphenylphosphorane-pid_Seven16476.html
https://www.echemi.com/sds/dichlorotriphenylphosphorane-pid_Seven16476.html
https://www.echemi.com/sds/dichlorotriphenylphosphorane-pid_Seven16476.html
https://www.echemi.com/sds/dichlorotriphenylphosphorane-pid_Seven16476.html
https://www.sigmaaldrich.cn/CN/en/sds/sial/t84409
https://cymitquimica.com/cas/2526-64-9/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5136171.htm
https://www.echemi.com/sds/dichlorotriphenylphosphorane-pid_Seven16476.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b105816?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Emergency First-Aid and Response Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. If not breathing, give

artificial respiration and seek immediate medical

attention.[1]

Skin Contact

Immediately remove all contaminated clothing.

Rinse the affected skin area with plenty of water.

[8] Seek immediate medical attention.

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do. Continue rinsing and get immediate medical

help.[1]

Ingestion
Rinse mouth with water. Do NOT induce

vomiting. Seek immediate medical attention.[1]

Fire
Use dry chemical, carbon dioxide, or alcohol-

resistant foam to extinguish.[6]

Spill

Evacuate the area. Remove all ignition sources.

Use spark-proof tools for cleanup. Collect the

spilled material in a suitable, closed container

for disposal.[1]

Disposal Plan
Dichlorotriphenylphosphorane and its containers must be disposed of as hazardous waste.
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Waste Type Disposal Method

Unused Product

Dispose of at a licensed chemical destruction

plant or through controlled incineration with flue

gas scrubbing.[1]

Contaminated Material

Collect and place in a suitable, closed container

for disposal according to local, state, and federal

regulations.[1][9]

Empty Containers

Triple rinse containers (or equivalent) before

offering for recycling or reconditioning.

Alternatively, puncture the container to render it

unusable and dispose of it in a sanitary landfill.

[1]

Operational Workflow for Handling
Dichlorotriphenylphosphorane
The following diagram outlines the standard operating procedure for safely handling

Dichlorotriphenylphosphorane from preparation to disposal.
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Caption: Standard operating procedure for Dichlorotriphenylphosphorane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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